2,3-dimethyl-8-methylene-7,8-dihydro-4H-[1,3]thiazolo[3,2-a]thieno[3,2-e]pyrimidin-4-one

• IUPAC Name: 4,5-dimethyl-12-methylidene-3,10-dithia-1,8-diazatricyclo[7.3.0.02,6]dodeca-2(6),4,8-trien-7-one
• InChI: InChI=1S/C11H10N2OS2/c1-5-4-15-11-12-9(14)8-6(2)7(3)16-10(8)13(5)11/h1,4H2,2-3H3
• InChI Key: DUXQRPRRXZRSHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N=C3N2C(=C)CS3)C
• Molecular Formula: C11H10N2OS2
• Molecular Weight: 250.3 g/mol

Description

Synthesis Analysis

The synthesis of related thieno[2,3-d]pyrimidin-4-ones involves condensation reactions with aromatic aldehydes and furfural in the presence of NaOH, as demonstrated by Elmuradov et al. (2011) (Elmuradov, Bozorov, & Shakhidoyatov, 2011). This method could be adapted for the synthesis of the compound , given its structural similarities.

Molecular Structure Analysis

The molecular structure of closely related compounds such as 9-furfurylidene-2,3-dimethyl-6,7,8,9-tetrahydro-4H-thieno[2′,3′:4,5]pyrimidino[1,2-a]pyridin-4-one has been characterized by Bozorov et al. (2010), highlighting planar thieno[2,3-d]pyrimidin-4-one units and their interactions (Bozorov, Elmuradov, Okmanov, Tashkhodjaev, & Shakhidoyatov, 2010). This information can provide insights into the structural aspects of the compound of interest.

Chemical Reactions and Properties

Thieno[2,3-d]pyrimidin-4-ones, a related class, can be synthesized through a catalytic four-component reaction involving ketones, ethyl cyanoacetate, S8, and formamide, as described by Shi et al. (2018) (Shi, Kaneko, Sandino, Busse, Zhang, Mason, Machulis, Ambrose, Zhang, & Chapman, 2018). This method emphasizes the compound's reactivity and potential for diverse chemical transformations.

Scientific Research Applications

Synthesis and Chemical Reactivity

Chemical synthesis and reactivity studies of thiazolo[3,2-a]pyrimidin-4-one derivatives and related compounds have laid the groundwork for exploring their potential applications. For example, the synthesis of substituted 4-oxo-3,4-dihydro-thieno[3,4-d]pyrimidines and their physicochemical properties comparison with isomeric thienopyrimidinones indicate a clear interest in their structural and electronic characteristics, which could be pivotal in designing compounds with tailored properties for specific applications (Zadorozhny, Turov, & Kovtunenko, 2010).

Biological Activity

The investigation into the biological activities of thiazolo and thieno pyrimidinone derivatives reveals their potential in biomedical research. Notably, the synthesis and antimicrobial evaluation of various pyrimidine, pyrimido[2,1-b][1,3]thiazine, and thiazolo[3,2-a]pyrimidine derivatives have shown promising antimicrobial activity, suggesting their potential use in developing new antimicrobial agents (Sayed, Shamroukh, & Rashad, 2006).

Antioxidant Properties

Compounds structurally related to thiazolo[3,2-a]pyrimidin-4-one have also been synthesized and evaluated for their antioxidant activities. This highlights the potential of such compounds in oxidative stress-related research and their possible application in developing therapies targeting oxidative damage (Saundane, Yarlakatti, Walmik, & KATKARf, 2012).

Anti-HIV Activity

The synthesis and evaluation of novel 2,3-dihydro-7H-thiazolo[3,2-a]pyrimidin-7-ones for anti-HIV-1 activity demonstrate the significant potential of these compounds in antiviral research. Some derivatives showed activity against HIV-1, indicating the relevance of this scaffold in designing new antiviral drugs (Danel, Pedersen, & Nielsen, 1998).